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Compound of Interest

Compound Name: 5-Chloro-2-ethoxy-3-nitropyridine

Cat. No.: B1593352 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block
5-Chloro-2-ethoxy-3-nitropyridine, identified by its CAS number 886373-32-6, is a

strategically functionalized pyridine derivative of significant interest in medicinal chemistry and

synthetic organic chemistry.[1][2] Its structure incorporates a confluence of reactive sites: a

chloro substituent susceptible to nucleophilic displacement, an activating nitro group, and an

ethoxy moiety. This arrangement of functional groups makes it a valuable intermediate for the

construction of more complex molecular architectures, particularly in the realm of drug

discovery where the pyridine scaffold is a prevalent motif.[3][4] This guide provides a

comprehensive overview of its chemical properties, a robust protocol for its synthesis, an

exploration of its reactivity, and a discussion of its potential applications, grounded in

established chemical principles.

Physicochemical Properties
The accurate characterization of a chemical entity is fundamental to its application in research

and development. The key physicochemical properties of 5-Chloro-2-ethoxy-3-nitropyridine
are summarized below. It is important to note that while some data for the target molecule is

available, other properties are inferred from closely related analogues.
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Property Value Source

CAS Number 886373-32-6 [1][5]

Molecular Formula C₇H₇ClN₂O₃ [6][7]

Molecular Weight 202.60 g/mol [6][7]

Appearance
White to very faint yellow

crystalline powder (inferred)
[8][9]

Melting Point
119-123 °C (for the related 5-

Chloro-2-nitropyridine)
[8]

Solubility

Soluble in Methanol, Acetone,

Methylene Chloride; Insoluble

in water (for the related 5-

Chloro-2-nitropyridine)

[8]

Storage Sealed in dry, 2-8°C [6]

Synthesis of 5-Chloro-2-ethoxy-3-nitropyridine: A
Detailed Protocol
The synthesis of 5-Chloro-2-ethoxy-3-nitropyridine is most effectively achieved through a

nucleophilic aromatic substitution (SNAr) reaction. This pathway is favored due to the presence

of the strongly electron-withdrawing nitro group, which activates the pyridine ring towards

nucleophilic attack.[10] The following protocol is adapted from established procedures for the

ethoxylation of chloronitropyridine derivatives.[11]

Reaction Scheme
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Caption: Synthetic pathway to 5-Chloro-2-ethoxy-3-nitropyridine.

Experimental Protocol
Step 1: Chlorination of 5-Chloro-2-hydroxy-3-nitropyridine

This initial step is a common method for converting hydroxypyridines to their more reactive

chloro counterparts.

Materials:

5-Chloro-2-hydroxy-3-nitropyridine

Phosphorus oxychloride (POCl₃)

Round-bottom flask

Reflux condenser

Heating mantle

Ice bath

Saturated sodium bicarbonate solution
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Ethyl acetate

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser, cautiously add 5-Chloro-2-

hydroxy-3-nitropyridine (1.0 eq) to an excess of phosphorus oxychloride (POCl₃, e.g., 5-10

eq).

Heat the reaction mixture to reflux (approximately 105 °C) and maintain for 2-4 hours,

monitoring the reaction progress by Thin Layer Chromatography (TLC).

After completion, cool the mixture to room temperature and carefully pour it onto crushed

ice with vigorous stirring.

Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate

solution until the effervescence ceases.

Extract the aqueous layer with ethyl acetate (3 x volume).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure to yield crude 2,5-dichloro-3-nitropyridine.

Step 2: Nucleophilic Aromatic Substitution with Sodium Ethoxide

This step introduces the ethoxy group onto the pyridine ring.

Materials:

2,5-Dichloro-3-nitropyridine (from Step 1)

Sodium metal (Na)

Anhydrous Ethanol (EtOH)

Round-bottom flask

Reflux condenser
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Magnetic stirrer and stir bar

Inert atmosphere (Nitrogen or Argon)

Procedure:

In a dry round-bottom flask under an inert atmosphere, prepare a solution of sodium

ethoxide by carefully adding sodium metal (1.1 eq) in small portions to anhydrous ethanol.

Stir until all the sodium has dissolved.

To the freshly prepared sodium ethoxide solution, add the crude 2,5-dichloro-3-

nitropyridine (1.0 eq).

Heat the reaction mixture to reflux (approximately 78 °C) and stir for 2-6 hours. Monitor the

reaction by TLC until the starting material is consumed.

Cool the reaction mixture to room temperature and remove the ethanol under reduced

pressure.

To the residue, add water and extract the product with a suitable organic solvent like ethyl

acetate or dichloromethane (3 x volume).

Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter,

and concentrate under reduced pressure.

The crude product can be purified by column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford pure 5-Chloro-2-ethoxy-3-nitropyridine.

Chemical Reactivity and Mechanistic Insights
The reactivity of 5-Chloro-2-ethoxy-3-nitropyridine is dominated by the principles of

nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitro group at the 3-

position, along with the electronegative nitrogen atom in the pyridine ring, significantly depletes

the electron density of the aromatic system, making it susceptible to attack by nucleophiles.

Nucleophilic Aromatic Substitution (SNAr)
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The chlorine atom at the 5-position is the primary site for nucleophilic attack. The general

mechanism proceeds via a two-step addition-elimination pathway.

Substrate + Nu⁻ Meisenheimer Complex
(Resonance Stabilized)

Nucleophilic Attack Product + Cl⁻Leaving Group Departure

Click to download full resolution via product page

Caption: Generalized mechanism for SNAr on 5-Chloro-2-ethoxy-3-nitropyridine.

Nucleophilic Attack: A nucleophile (Nu⁻) attacks the carbon atom bearing the chlorine,

breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate

known as a Meisenheimer complex. The negative charge is delocalized over the pyridine

ring and, importantly, onto the oxygen atoms of the nitro group.

Leaving Group Departure: The aromaticity is restored by the elimination of the chloride ion,

which is a good leaving group, to yield the substituted product.

The ethoxy group at the 2-position is generally less prone to substitution under typical SNAr

conditions compared to the chloro group.

Reduction of the Nitro Group
The nitro group can be readily reduced to an amino group using various reducing agents, such

as catalytic hydrogenation (H₂/Pd-C), or metals in acidic media (e.g., SnCl₂/HCl, Fe/HCl). This

transformation opens up a plethora of possibilities for further functionalization, such as

diazotization reactions or amide bond formation, making it a key step in the synthesis of diverse

pharmaceutical scaffolds.

Applications in Drug Discovery and Medicinal
Chemistry
Chlorine-containing heterocyclic compounds are of immense importance in the pharmaceutical

industry, with a significant number of FDA-approved drugs incorporating this structural feature.

[3][12] 5-Chloro-2-ethoxy-3-nitropyridine serves as a valuable building block for the

synthesis of biologically active molecules due to the following reasons:
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Scaffold for Diverse Substitutions: The reactive chloro and nitro groups allow for the

sequential and regioselective introduction of various pharmacophoric elements.

Modulation of Physicochemical Properties: The introduction of the chloro and ethoxy groups

can fine-tune the lipophilicity, metabolic stability, and binding interactions of a lead

compound.

Precursor to Fused Ring Systems: The functional groups on the pyridine ring can be utilized

to construct fused heterocyclic systems, which are common in many therapeutic agents.

While specific examples of drugs derived directly from 5-Chloro-2-ethoxy-3-nitropyridine are

not readily available in the public domain, its structural motifs are present in compounds

targeting a range of therapeutic areas. For instance, substituted nitropyridines are key

intermediates in the synthesis of kinase inhibitors.[4]

Safety and Handling
As a laboratory chemical, 5-Chloro-2-ethoxy-3-nitropyridine should be handled with

appropriate safety precautions. The following hazard statements have been associated with

this compound:

H302: Harmful if swallowed[6]

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

Therefore, it is imperative to handle this compound in a well-ventilated fume hood, wearing

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. A full Safety Data Sheet (SDS) should be consulted before use.[2][5]

Conclusion
5-Chloro-2-ethoxy-3-nitropyridine is a highly functionalized and versatile building block with

significant potential in synthetic and medicinal chemistry. Its reactivity, primarily governed by

nucleophilic aromatic substitution and the potential for nitro group reduction, provides a robust
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platform for the synthesis of a wide array of complex molecules. This guide has provided a

detailed overview of its properties, a practical synthetic protocol, and an insight into its reactivity

and applications, serving as a valuable resource for researchers in the field of drug discovery

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593352?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

